(4-amino-3-fluorophenyl)(1-azocanyl)acetic acid hydrochloride

• IUPAC Name: 2-(4-amino-3-fluorophenyl)-2-(azocan-1-yl)acetic acid
• InChI: InChI=1S/C15H21FN2O2/c16-12-10-11(6-7-13(12)17)14(15(19)20)18-8-4-2-1-3-5-9-18/h6-7,10,14H,1-5,8-9,17H2,(H,19,20)
• InChI Key: YHVCVRVOJJYWHV-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)C(C2=CC(=C(C=C2)N)F)C(=O)O
• Molecular Formula: C15H21FN2O2
• Molecular Weight: 280.34 g/mol

Description

(4-amino-3-fluorophenyl)(1-azocanyl)acetic acid hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a synthetic compound that can be used to study various biological processes and has shown promising results in several studies.

Scientific Research Applications

(4-amino-3-fluorophenyl)(1-azocanyl)acetic acid hydrochloride has been used in several studies to investigate various biological processes. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in gene expression regulation. HDAC inhibitors have been shown to have potential in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases.

Mechanism of Action

(4-amino-3-fluorophenyl)(1-azocanyl)acetic acid hydrochloride inhibits the activity of HDACs by binding to the zinc ion in the active site of the enzyme. This binding prevents the enzyme from deacetylating histones, which leads to an increase in histone acetylation and altered gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, which makes it a potential anticancer agent. It has also been shown to have anti-inflammatory effects and has potential in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

(4-amino-3-fluorophenyl)(1-azocanyl)acetic acid hydrochloride has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in high purity and high quality. It has shown promising results in several studies and has potential in the treatment of various diseases. However, it also has some limitations. It is a relatively new compound, and more research is needed to fully understand its potential applications. It is also a potent inhibitor of HDACs, which can lead to off-target effects.

Future Directions

There are several future directions for the research of (4-amino-3-fluorophenyl)(1-azocanyl)acetic acid hydrochloride. One potential direction is to investigate its potential in the treatment of neurodegenerative disorders, such as Alzheimer's disease. It has also been shown to have potential in the treatment of inflammatory diseases, and further research is needed to fully understand its anti-inflammatory effects. Another direction is to investigate its potential in combination with other drugs, such as chemotherapy drugs, to enhance their efficacy. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential off-target effects.
In conclusion, this compound is a synthetic compound with potential applications in scientific research. It has been shown to inhibit the activity of HDACs, which makes it a potential anticancer agent and has potential in the treatment of various diseases. However, more research is needed to fully understand its potential applications and limitations.

Synthesis Methods

(4-amino-3-fluorophenyl)(1-azocanyl)acetic acid hydrochloride can be synthesized using a multi-step process. The first step involves the reaction of 4-nitrophenylacetic acid with 2-fluoroaniline to form 4-amino-3-fluorophenylacetic acid. The second step involves the reaction of 4-amino-3-fluorophenylacetic acid with 1-azacycloheptan-1-ol to form (4-amino-3-fluorophenyl)(1-azocanyl)acetic acid. Finally, the compound is converted to its hydrochloride salt form. The synthesis method has been optimized to yield high purity and high-quality compound suitable for research purposes.